Cas no 776295-01-3 (2-Piperidinecarboxamide,5-amino-6-oxo-)

• Product Name: 2-Piperidinecarboxamide,5-amino-6-oxo-
• CAS No: 776295-01-3
• MF: C₆H₁₁N₃O₂
• MW: 157.170440912247
• CID: 552817
• Update Time: 2024-01-30

2-Piperidinecarboxamide,5-amino-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxamide,5-amino-6-oxo-
• 2-Piperidinecarboxamide, 5-amino-6-oxo- (9CI)
• 2-Piperidinecarboxamide, 5-amino-6-oxo-

• Inchi： 1S/C6H11N3O2/c7-3-1-2-4(5(8)10)9-6(3)11/h3-4H,1-2,7H2,(H2,8,10)(H,9,11)
• InChI Key： YNFDICGMSACCDY-UHFFFAOYSA-N
• SMILES： N1C(=O)C(N)CCC1C(N)=O

Computed Properties

• Exact Mass: 157.085
• Monoisotopic Mass: 157.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.2A^2

Experimental Properties

• Density: 1.257±0.06 g/cm3(Predicted)
• Boiling Point: 528.4±50.0 °C(Predicted)
• pka: 14.34±0.60(Predicted)